(7-(furan-2-yl)-1,4-thiazepan-4-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone

• IUPAC Name: [7-(furan-2-yl)-1,4-thiazepan-4-yl]-(2-phenyltriazol-4-yl)methanone
• InChI: InChI=1S/C18H18N4O2S/c23-18(15-13-19-22(20-15)14-5-2-1-3-6-14)21-9-8-17(25-12-10-21)16-7-4-11-24-16/h1-7,11,13,17H,8-10,12H2
• InChI Key: BKSWJLHTSRBTHA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CO2)C(=O)C3=NN(N=C3)C4=CC=CC=C4
• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol
• CAS No.: 1797638-59-5

Description

(7-(furan-2-yl)-1,4-thiazepan-4-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone is a useful research compound. Its molecular formula is C18H18N4O2S and its molecular weight is 354.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

The compound (7-(furan-2-yl)-1,4-thiazepan-4-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone, featuring a furan-2-yl and phenyl methanone structure, is utilized in the synthesis of various chemically significant derivatives. For instance, furan-2-yl(phenyl)methanol derivatives undergo a smooth aza-Piancatelli rearrangement with 2-aminothiophenol and 2-aminophenol, catalyzed by In(OTf)3, leading to the formation of 3,4-dihydro-2H-benzo[b][1,4]thiazine or oxazine derivatives with high selectivity and good yields (B. Reddy et al., 2012). This demonstrates the compound's potential in facilitating complex organic transformations, contributing to the diversity of chemical synthesis pathways.

Inhibitory Activities and Antimicrobial Effects

The compound and its derivatives show potential in inhibiting vascular smooth muscle cell (VSMC) proliferation, indicating possible applications in cardiovascular disease treatment. A series of new furan-2-yl(phenyl)methanones synthesized exhibited significant in vitro activity against VSMC proliferation, with some derivatives showing strong inhibitory activity (Li Qing-shan, 2011). Additionally, novel derivatives have been evaluated for their in vitro protein tyrosine kinase inhibitory activity, with several showing promising results, comparable or even superior to known positive reference compounds (Feilang Zheng et al., 2011). This suggests their potential utility in designing new therapeutic agents targeting various kinases involved in disease pathogenesis.

Anticorrosive and Antitumoral Activities

The compound's derivatives have also been investigated for their anticorrosive properties on copper surfaces, demonstrating high efficiency and stability, suggesting industrial applications in metal protection (N. Arshad et al., 2019). Furthermore, some derivatives have shown promising in vitro anticoronavirus and antitumoral activity, with mode-of-action studies revealing inhibition of tubulin polymerization, highlighting their potential in antiviral and cancer therapies (Parameshwara Chary Jilloju et al., 2021).